2-{[7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[[7-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H23N5O3S/c1-3-29-17-9-7-16(8-10-17)25-11-12-26-20(25)23-24-21(26)30-14-19(27)22-15-5-4-6-18(13-15)28-2/h4-10,13H,3,11-12,14H2,1-2H3,(H,22,27)
• InChI Key: BAZMHQJAWGQLPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol

Description

This compound is a derivative of imidazo[2,1-c][1,2,4]triazole, which is a type of heterocyclic compound. Heterocycles are key structures in many pharmaceuticals and their study is a major focus of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would include an imidazo[2,1-c][1,2,4]triazole core, which is a fused ring system containing two nitrogen atoms in the imidazole ring and three nitrogen atoms in the triazole ring. It also has a sulfanyl group attached to the triazole ring, and an acetamide group attached to the sulfanyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple nitrogen atoms could allow for hydrogen bonding, potentially affecting its solubility and reactivity.

Scientific Research Applications

Synthetic Opioids Research

Etonitazepyne belongs to the nitazene class of synthetic opioids. Researchers investigate its pharmacological properties, binding affinity to opioid receptors, and potential analgesic effects. .

Anticancer Agents Development

The compound’s unique benzimidazole scaffold makes it an interesting candidate for anticancer drug discovery. Researchers explore its cytotoxicity against cancer cell lines. For instance, derivatives like 3,5-bis(indolyl)-1,2,4-thiadiazoles have shown promising activity. .

Anti-Atherosclerotic Agents

Etonitazepyne derivatives may play a role in preventing or treating atherosclerosis. For instance, 2-octylthiophene (a related compound) is used in the synthesis of anti-atherosclerotic agents. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many 1,2,4-triazole derivatives have been studied for their potential use as bioactive compounds, with activities including anticancer, enzyme inhibition, antioxidant, antimicrobial, anti-inflammatory, and antituberculous effects.

Safety and Hazards

Without specific studies on this compound, it’s difficult to predict its safety and hazards. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. Given the interest in 1,2,4-triazole derivatives as potential bioactive compounds, it could be of interest in medicinal chemistry.